Cas no 159174-40-0 (5,5-dimethoxy-2-methylpentan-2-amine)

5,5-dimethoxy-2-methylpentan-2-amine structure

159174-40-0 structure

Product Name:5,5-dimethoxy-2-methylpentan-2-amine

CAS No:159174-40-0

Molecular Formula:C₈H₁₉NO₂

Molecular Weight:161.24196267128

CID:6512061

PubChem ID:87871753

5,5-dimethoxy-2-methylpentan-2-amine Properties

Names and Identifiers

- 5,5-dimethoxy-2-methylpentan-2-amine
- EN300-1738357
- 159174-40-0
- SCHEMBL5662100
- InChIKey： LWUUNNXHDKHVFJ-UHFFFAOYSA-N
- Inchi： 1S/C8H19NO2/c1-8(2,9)6-5-7(10-3)11-4/h7H,5-6,9H2,1-4H3
- SMILES： O(C)C(CCC(C)(C)N)OC

Computed Properties

Exact Mass: 161.141578849g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 161.141578849g/mol
Heavy Atom Count: 11
Complexity: 100
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 44.5Å²

5,5-dimethoxy-2-methylpentan-2-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1738357-0.05g	5,5-dimethoxy-2-methylpentan-2-amine	159174-40-0		0.05g	$959.0	2023-09-20

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